Cas no 870063-31-3 (Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-)

• Product Name: Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-
• CAS No: 870063-31-3
• MF: C₈H₃F₄NS
• MW: 221.174734354019
• CID: 1859107
• PubChem ID: 83402407
• Update Time: 2025-04-21

Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-
• 2-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate
• SCHEMBL3290334
• 870063-31-3
• 2-fluoro-1-isothiocyanato-3-trifluoromethyl-benzene
• 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)benzene
• SY326105
• MFCD26686202

• Inchi： 1S/C8H3F4NS/c9-7-5(8(10,11)12)2-1-3-6(7)13-4-14/h1-3H
• InChI Key： CKARLDGUJQLIRK-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 220.99223292g/mol
• Monoisotopic Mass: 220.99223292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes